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Compound of Interest

Compound Name: Olsalazine Dimethyl Ester-13C12

Cat. No.: B15599952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Olsalazine Dimethyl Ester-¹³C₁₂, a stable

isotope-labeled compound crucial for research and development in the pharmaceutical field.

This document outlines commercially available sources, key quantitative data, and

representative experimental protocols.

Commercial Availability
Olsalazine Dimethyl Ester-¹³C₁₂ is available from several specialized chemical suppliers. The

product is typically used as an intermediate in the synthesis of Olsalazine-¹³C₁₂ Sodium Salt,

an anti-inflammatory drug for treating inflammatory bowel disease and ulcerative colitis.[1]

Researchers can procure this compound from the following vendors:

Clinivex: Offers the compound in units of 1mg, 2.5mg, 5mg, and 10mg.[1]

Mithridion: Provides the product in 1mg, 2.5mg, and 5mg quantities.

LGC Standards: Supplies the compound and notes that a certificate of analysis is delivered

with the product.

Clearsynth: Lists the product as available for enquiry.
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A summary of the available quantitative data for Olsalazine Dimethyl Ester-¹³C₁₂ is presented in

the table below. It is important to note that while some specifications are publicly available,

detailed information regarding purity and isotopic enrichment is typically provided in the

supplier-specific Certificate of Analysis upon purchase.

Parameter Value Source

Molecular Formula C₄¹³C₁₂H₁₄N₂O₆ Clinivex

Molecular Weight 342.2 g/mol Clinivex

Appearance Yellow Solid Clinivex

Solubility Dichloromethane Clinivex

Available Units 1mg, 2.5mg, 5mg, 10mg
Clinivex, Mithridion, LGC

Standards

Mechanism of Action of Olsalazine
Olsalazine acts as a prodrug, delivering two molecules of the active therapeutic agent, 5-

aminosalicylic acid (5-ASA), to the colon. The azo bond linking the two 5-ASA molecules is

cleaved by azoreductase enzymes produced by the colonic microbiota. The liberated 5-ASA

then exerts its anti-inflammatory effects locally on the epithelial cells of the colon. The primary

mechanism of 5-ASA is the inhibition of the cyclooxygenase (COX) and lipoxygenase

pathways, which in turn reduces the production of pro-inflammatory prostaglandins and

leukotrienes.
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Caption: Mechanism of action of Olsalazine in the colon.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15599952?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Representative Experimental Protocols
While specific protocols for the synthesis and quality control of Olsalazine Dimethyl Ester-¹³C₁₂

are proprietary to the manufacturers, the following sections outline generalized experimental

workflows that are representative of the industry standards for producing and verifying such

isotopically labeled compounds.

Synthesis Workflow
The synthesis of Olsalazine Dimethyl Ester-¹³C₁₂ would likely involve the diazotization of a ¹³C-

labeled aminobenzoic acid ester, followed by a coupling reaction.
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Caption: A representative workflow for the synthesis of Olsalazine Dimethyl Ester-¹³C₁₂.
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The quality control of Olsalazine Dimethyl Ester-¹³C₁₂ is critical to ensure its identity, purity, and

isotopic enrichment. A multi-step analytical approach is typically employed.
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Caption: A standard quality control workflow for Olsalazine Dimethyl Ester-¹³C₁₂.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. theclinivex.com [theclinivex.com]

To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for
Olsalazine Dimethyl Ester-¹³C₁₂]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599952#commercial-suppliers-of-olsalazine-
dimethyl-ester-13c12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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